Cas no 114214-71-0 (tert-butyl 3-methylidenepyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-methylidenepyrrolidine-1-carboxylate
• CAS No: 114214-71-0
• Molecular Formula: C₁₀H₁₇NO₂
• Molecular Weight: 183.2475
• MDL: MFCD12407903
• CID: 97240
• PubChem ID: 15297967

tert-butyl 3-methylidenepyrrolidine-1-carboxylate Properties

Names and Identifiers

• tert-Butyl 3-methylenepyrrolidine-1-carboxylate
• 3-Methylenepyrrolidine-1-carboxylic Acid tert-Butyl Ester
• 1-Boc-3-methylenepyrrolidine
• 1-Pyrrolidinecarboxylic acid, 3-methylene-, 1,1-dimethylethyl ester
• 3-Methylenepyrrolidi
• GW788388
• tert-butyl 3-methylidenepyrrolidine-1-carboxylate
• 1-(t.butoxycarbonyl)-3-methylenepyrrolidine
• 1-BOC-3-METHYLENE-PYRROLIDINE
• 1-t-butoxycarbonyl-3-methylenepyrrolidine
• 3-methylene-pyrrolidine-1-carboxylic acid tert-butyl ester
• ACMC-20aq2c
• AGN-PC-00OTJE
• CTK0G1039
• SureCN1063509
• 1-Boc-3-Methylenepyrrolid...
• AMOT0330
• 1-N-Boc-3-methylenepyrrolidine
• PXTONRTYYUAUJU-UHFFFAOYSA-N
• 2362AA
• RL0055
• PB15089
• AM80295
• J-524560
• tert-Butyl3-methylenepyrrolidine-1-carboxylate
• MFCD12407903
• AKOS015841217
• AS-42461
• SY097967
• 3-Methylene pyrrolidine-1-carboxylic acid tert-butyl ester
• A803151
• SCHEMBL8253350
• FT-0651772
• tert-butyl 3-methylenepyrrolidine-1-carboxylate;1-Boc-3-methylenepyrrolidine
• DTXSID20571121
• SCHEMBL1063509
• CS-0048277
• EN300-266664
• 114214-71-0
• AM802951
• DB-372062

• MDL： MFCD12407903
• InChIKey： PXTONRTYYUAUJU-UHFFFAOYSA-N
• Inchi： 1S/C10H17NO2/c1-8-5-6-11(7-8)9(12)13-10(2,3)4/h1,5-7H2,2-4H3
• SMILES： O(C(N1C([H])([H])C(=C([H])[H])C([H])([H])C1([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 183.12601
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 183.126
• Heavy Atom Count: 13
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5

Experimental Properties

• LogP: 2.12130
• PSA: 29.54
• Boiling Point: 236.7±29.0 ºC (760 Torr),
• Flash Point: 97.0±24.3 ºC,
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• Density: 1.01±0.1 g/cm3 (20 ºC 760 Torr),